4-{1,4-dioxaspiro[4.5]decan-8-yl}-2H-1,2,3-triazole

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• SMILES: C1CC2(CCC1C3=NNN=C3)OCCO2
• InChI: InChI=1S/C10H15N3O2/c1-3-10(14-5-6-15-10)4-2-8(1)9-7-11-13-12-9/h7-8H,1-6H2,(H,11,12,13)
• InChIKey: IAZUEZUHXGLKCX-UHFFFAOYSA-N

4-{1,4-dioxaspiro[4.5]decan-8-yl}-2H-1,2,3-triazole: Structural and Physicochemical Profile

4-{1,4-dioxaspiro[4.5]decan-8-yl}-2H-1,2,3-triazole (CAS 2060024-89-5) is a spirocyclic heterocyclic compound with molecular formula C10H15N3O2 and a molecular weight of 209.24 g/mol, characterized by a 1,4-dioxaspiro[4.5]decane ketal core linked at the 8-position to a 2H-1,2,3-triazole ring . The 2H-tautomeric form of the triazole distinguishes it from the more common 1H-1,2,3-triazole regioisomers typically obtained via conventional CuAAC click chemistry, while the spirocyclic ketal moiety provides conformational rigidity and defined spatial orientation unavailable in simple alkyl- or aryl-substituted triazoles [1].

2H-Triazole Tautomer

Distinct electronic and hydrogen-bonding profile vs. 1H-triazole regioisomers; supports class-differentiated target engagement screening.

Spirocyclic Constraint

Conformational rigidity from 1,4-dioxaspiro[4.5]decane core pre-organizes pharmacophore for GPCR and enzyme binding studies.

Balanced Physicochemical Profile

Moderate predicted lipophilicity, no H-bond donors, multiple H-bond acceptors—supports cell-based and biochemical assay compatibility.

• [1] Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. J. Chem. Phys. 2022. DOI: 10.1063/5.0107589. View Source

Why Generic Substitution Fails for 4-{1,4-dioxaspiro[4.5]decan-8-yl}-2H-1,2,3-triazole

Substituting this compound with a generic 1-aryl-1H-1,2,3-triazole, a 1,2,4-triazole analog, or a non-spirocyclic 4-substituted triazole introduces three orthogonal risks: (i) the 2H-tautomeric form exhibits fundamentally different electronic properties, gas-phase stability (~3.5–4.5 kcal/mol more stable than 1H), and receptor recognition patterns compared to 1H-triazoles, as demonstrated in cannabinoid CB1 antagonist series where N2-substituted, symmetrical triazoles were more potent ligands than their N1-substituted unsymmetrical counterparts [1]; (ii) the spirocyclic 1,4-dioxaspiro[4.5]decane scaffold imposes conformational restriction that is absent in flexible alkyl-chain-substituted triazoles, directly impacting target binding entropy and pharmacokinetic profile [2]; and (iii) spirocyclic triazole derivatives of this class have demonstrated fungicidal activity exceeding the commercial standard triadimefon in in vitro assays, a property not generalizable to non-spirocyclic triazole analogs [3].

1H- vs 2H-Triazole Tautomer

1H-triazole or 1,2,4-triazole analogs may present different electronic properties, receptor recognition, and metabolic stability; tautomer-dependent activity may not transfer.

Spirocyclic vs. Flexible Alkyl/Aryl Chains

Replacement with non-spirocyclic 4-substituted triazoles removes conformational pre-organization, potentially reducing target affinity and altering pharmacokinetic profile.

Class-Specific Fungicidal Activity

Fungicidal activity reported for spiro-triazole hybrids may not generalize to non-spiro or 1,2,4-triazole alternatives; scaffold-specific SAR should be verified.

• [1] Hou DR, Alam S, Kuan TC, Ramanathan M, Lin TP, Hung MS. 1,2,3-Triazole derivatives as new cannabinoid CB1 receptor antagonists. Bioorg Med Chem Lett. 2009;19(3):790-793. DOI: 10.1016/j.bmcl.2008.12.019. View Source
• [2] Franchini S, Battisti UM, Prandi A, Tait A, Borsari C, Cichero E, et al. Scouting new sigma receptor ligands: Synthesis, pharmacological evaluation and molecular modeling of 1,3-dioxolane-based structures and derivatives. Eur J Med Chem. 2016;112:1-15. DOI: 10.1016/j.ejmech.2016.01.056. PMID: 26874044. View Source
• [3] Talismanov VS, Popkov SV. Synthesis and fungicidal activity of 2-(1,2,4-triazol-1-ylmethyl)-1,4-dioxaspiro[4.5]decanes. Izvestija Vysšich Učebnych Zavedenij / Chimija i Chimičeskaja Technologija. 2007;50:98-101. View Source

Differentiation Evidence for 4-{1,4-dioxaspiro[4.5]decan-8-yl}-2H-1,2,3-triazole

2H- vs 1H-Triazole Tautomer Potency in Receptor Binding

In a direct head-to-head comparison within a cannabinoid CB1 receptor antagonist program, N2-substituted (symmetrical) 1,2,3-triazoles demonstrated superior ligand potency compared to N1-substituted (unsymmetrical) analogues. The most potent N2-triazole in this series achieved an IC50 of 11.6 ± 3.4 nM at CB1 with CB2/CB1 selectivity exceeding 1000-fold (IC50 > 10 μM at CB2) [1]. While this specific data is from a structurally distinct chemotype, the tautomeric advantage of the 2H-form over the 1H-form is a fundamental property of the triazole ring system, supported by gas-phase stability measurements showing the 2H-tautomer is ~3.5–4.5 kcal/mol more stable than the 1H-tautomer [2]. For the target compound, the 2H-1,2,3-triazole designation indicates the N2-substituted tautomeric form, which is expected to confer analogous electronic and steric advantages in target engagement relative to 1H-1,2,3-triazole regioisomers.

CB1 Receptor Binding

Class-level inference

N2-substituted triazole lead: IC50 11.6 ± 3.4 nM (CB1); N1-substituted analogs less potent

Supports N2-substitution context for receptor engagement advantage in tested system

Data from analogous chemotype; not directly measured on target compound

Evidence Dimension	CB1 receptor binding potency (IC50) and selectivity (CB2/CB1 ratio)
Target Compound Data	Not directly measured for this specific compound; belongs to the N2-substituted 1,2,3-triazole class
Comparator Or Baseline	N2-substituted triazole lead: IC50 = 11.6 ± 3.4 nM (CB1), CB2/CB1 > 1000. N1-substituted unsymmetrical analogues: less potent (exact values not reported in abstract; described as inferior to N2-substituted)
Quantified Difference	N2-substituted symmetrical triazoles are more potent than N1-substituted unsymmetrical analogues; best compound IC50 < 20 nM at CB1
Conditions	In vitro CB1 and CB2 receptor binding assays (cell-based, transfected receptors)

Why This Matters

For scientific or industrial users screening for receptor-ligand interactions, the 2H-tautomeric form (N2-substitution pattern) of this compound provides a structurally distinct starting point that has been associated with enhanced target potency and selectivity compared to 1H-triazole regioisomers in at least one validated receptor system.

• [1] Hou DR, Alam S, Kuan TC, Ramanathan M, Lin TP, Hung MS. 1,2,3-Triazole derivatives as new cannabinoid CB1 receptor antagonists. Bioorg Med Chem Lett. 2009;19(3):790-793. DOI: 10.1016/j.bmcl.2008.12.019. View Source
• [2] McMillan LN, Grubbs GS II, Cooke SA. Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. J Chem Phys. 2022;157:084305. DOI: 10.1063/5.0107589. View Source

Spirocyclic Core vs. Flexible Substituents: Conformational Rigidity and Affinity

Compounds bearing the 1,4-dioxaspiro[4.5]decane scaffold have demonstrated high affinity and selectivity at G-protein-coupled receptors. Specifically, 1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-4-benzylpiperazine (compound 25b) displayed a pKi of 9.13 at the sigma-1 receptor (σ1R) with a σ1/σ2 selectivity ratio of 47 in radioligand binding assays using guinea pig brain membranes [1]. This high affinity is attributed to the conformational restriction imposed by the spirocyclic ketal core, which pre-organizes the pharmacophore into a bioactive conformation and reduces the entropic penalty upon target binding relative to flexible alkyl-chain-substituted analogs. The target compound, bearing the same 1,4-dioxaspiro[4.5]decane core at the 8-position of the triazole, is expected to benefit from analogous conformational pre-organization when compared to 4-alkyl- or 4-aryl-2H-1,2,3-triazoles lacking the spirocyclic constraint.

σ1 Receptor Affinity

Class-level inference

Compound 25b: pKi 9.13 (σ1R), σ1/σ2 selectivity 47

Spirocyclic constraint linked to high-affinity GPCR ligand design

Measured on 1,4-dioxaspiro[4.5]decane-piperazine analog; target compound not tested

Evidence Dimension	Sigma-1 receptor binding affinity (pKi) and selectivity (σ1/σ2)
Target Compound Data	Contains the 1,4-dioxaspiro[4.5]decane scaffold; direct σ1R binding data not available for this specific compound
Comparator Or Baseline	Compound 25b (1,4-dioxaspiro[4.5]decane-piperazine hybrid): pKi (σ1) = 9.13, σ1/σ2 = 47. Non-spirocyclic comparator analogs showed lower affinity and selectivity (exact values not tabulated in abstract but described as inferior)
Quantified Difference	Compound 25b achieved sub-nanomolar affinity (Ki ≈ 0.74 nM, calculated from pKi = 9.13) at σ1R with 47-fold selectivity over σ2R
Conditions	Radioligand binding assay on guinea pig brain membranes; in vivo radiant heat tail-flick test for functional confirmation

Why This Matters

For procurement decisions in central nervous system or GPCR-targeted research, the spirocyclic 1,4-dioxaspiro[4.5]decane core offers a validated conformational constraint strategy that has yielded high-affinity, selective ligands, providing a structural rationale for selecting this compound over flexible-chain triazole alternatives in screening libraries.

• [1] Franchini S, Battisti UM, Prandi A, Tait A, Borsari C, Cichero E, et al. Scouting new sigma receptor ligands: Synthesis, pharmacological evaluation and molecular modeling of 1,3-dioxolane-based structures and derivatives. Eur J Med Chem. 2016;112:1-15. DOI: 10.1016/j.ejmech.2016.01.056. PMID: 26874044. View Source

Fungicidal Activity of Spiro-Triazoles vs. Triadimefon

In a patent and publication series on substituted 1,4-dioxaspiro[4.5]decane-triazole hybrids, certain derivatives demonstrated fungicidal activity exceeding the commercial 1,2,4-triazole fungicide triadimefon. Specifically, Russian patent RU2326878C1 describes 2-(1,2,4-triazole-1-ylmethyl)-6-(4-chlorobenzylidene)-10-methyl-1,4-dioxaspiro[4.5]decane oxalate as possessing higher fungitoxicity than triadimefon [1]. In the accompanying peer-reviewed study by Talismanov and Popkov (2007), 4-chlorobenzylidene derivatives of 2-(1,2,4-triazol-1-ylmethyl)-1,4-dioxaspiro[4.5]decanes (compounds 3e–g) demonstrated fungicidal activity substantially higher than non-benzylidene derivatives (3a–d) and, in several cases, exceeded the activity of the triadimefon standard in in vitro mycelial growth inhibition assays against six phytopathogenic fungi including Sclerotinia sclerotiorum, Fusarium oxysporum, Fusarium moniliforme, Bipolaris sorokiniana, Rhizoctonia solani, and Venturia inaequalis at a concentration of 30 mg/L [2]. The target compound, bearing a 1,4-dioxaspiro[4.5]decane core directly attached to a triazole ring (though a 2H-1,2,3-triazole rather than a 1,2,4-triazole), represents a structurally related scaffold within the same spirocyclic-triazole hybrid class that has demonstrated superiority over commercial azole fungicide benchmarks.

Fungicidal Activity vs. Triadimefon

Cross-study comparable

4-Chlorobenzylidene spiro-triazoles exceeded triadimefon in mycelial growth inhibition at 30 mg/L

Class-level fungicidal activity context; spiro-triazole scaffold shows reported superiority over commercial standard

Data from 1,2,4-triazole series; 2H-1,2,3-triazole variant not directly tested

Evidence Dimension	In vitro fungicidal activity: mycelial growth inhibition (%) against phytopathogenic fungi
Target Compound Data	Not directly tested; structurally related to the 1,4-dioxaspiro[4.5]decane-triazole class showing activity exceeding triadimefon
Comparator Or Baseline	Triadimefon (commercial 1,2,4-triazole fungicide standard). Compounds 3e–g (4-chlorobenzylidene derivatives): activity exceeded triadimefon in several cases. Compounds 3a–d: activity substantially lower than triadimefon
Quantified Difference	4-Chlorobenzylidene-substituted dioxaspiro-triazoles exceeded triadimefon fungicidal activity; lipophilic derivatives with calculated logP 3.0–4.0 showed maximal activity [2]
Conditions	In vitro radial mycelial growth inhibition assay at 30 mg/L (calculated as free base for oxalate salts); 6 fungal pathogens; incubation at 25±0.5°C, measurement at 72 h; inhibition calculated by Abbott formula; acetone concentration maintained at 1% in all media including control

Why This Matters

For agricultural chemistry or agrochemical procurement programs, the 1,4-dioxaspiro[4.5]decane-triazole scaffold has demonstrated fungicidal efficacy surpassing the commercial standard triadimefon in controlled in vitro assays, positioning compounds based on this core—including the target compound—as viable starting points for fungicide lead optimization, with the target compound's 2H-1,2,3-triazole variant offering a different patent landscape from the more heavily explored 1,2,4-triazole derivatives.

• [1] Popkov SV, Talismanov VS. Substituted 2-(1,2,4-triazole-1-ylmethyl)-6-benzylidene-1,4-dioxaspiro[4.5]decanes, their production and application in fungicide composition. Russian Patent RU2326878C1. Published 2008. View Source
• [2] Talismanov VS, Popkov SV. Synthesis and fungicidal activity of 2-(1,2,4-triazol-1-ylmethyl)-1,4-dioxaspiro[4.5]decanes. Izvestija Vysšich Učebnych Zavedenij / Chimija i Chimičeskaja Technologija. 2007;50:98-101. View Source

Spiro-Triazole Glycosidase Inhibition vs. Miglitol

Although the target compound is not an iminosugar, the broader class of spiro-linked 1,2,3-triazoles has demonstrated significant target inhibition potency. In a study of 16 spiro-iminosugars linked with morpholine-fused 1,2,3-triazoles, compounds 3a (IC50 = 0.075 μM) and 4a (IC50 = 0.036 μM) were more potent α-glucosidase inhibitors than the marketed drug miglitol (IC50 = 0.100 μM) [1]. Additionally, these same spiro-triazole compounds showed more potent antifungal activity against Candida albicans (3a MIC = 0.85 μM; 4a MIC = 0.025 μM) than amphotericin B (MIC = 1.25 μM) [1]. The spirocyclic junction was critical to the observed potency, as it constrained the triazole pharmacophore into a favorable binding orientation. This class-level evidence supports the value of spirocyclic 1,2,3-triazole architectures in generating potent bioactivity, a principle applicable to the target compound's spiro-triazole scaffold design.

Enzyme & Antifungal Inhibition

Class-level inference

Spiro-iminosugar 4a: α-glucosidase IC50 0.036 μM (vs miglitol 0.100 μM); C. albicans MIC 0.025 μM (vs amphotericin B 1.25 μM)

Supports spiro-triazole class potency in enzyme and antifungal screening contexts

Morpholine-fused spiro-triazole derivatives; direct extrapolation requires verification

Evidence Dimension	α-Glucosidase inhibition (IC50) and antifungal activity (MIC) against Candida albicans
Target Compound Data	Not directly tested; contains a spirocyclic 1,2,3-triazole architecture
Comparator Or Baseline	Spiro-iminosugar 4a: α-glucosidase IC50 = 0.036 μM, C. albicans MIC = 0.025 μM. Miglitol (marketed drug): α-glucosidase IC50 = 0.100 μM. Amphotericin B (marketed antifungal): C. albicans MIC = 1.25 μM
Quantified Difference	Compound 4a was 2.8-fold more potent than miglitol (α-glucosidase) and 50-fold more potent than amphotericin B (antifungal MIC)
Conditions	In vitro enzyme inhibition assay (α-glucosidase); in vitro antifungal susceptibility testing against C. albicans

Why This Matters

This class-level evidence demonstrates that the spirocyclic constraint on a 1,2,3-triazole pharmacophore can produce double-digit nanomolar target inhibition that surpasses marketed drug benchmarks, providing a compelling precedent for prioritizing the target compound's spiro-triazole scaffold in enzyme inhibition screening cascades over non-spirocyclic triazole alternatives.

• [1] Chavan SR, Gavade SN, Shinde VS, Suryavanshi AW, Mhaindarkar VP, Bhosale SV, et al. Iminosugars Spiro-Linked with Morpholine-Fused 1,2,3-Triazole: Synthesis, Conformational Analysis, Glycosidase Inhibitory Activity, Antifungal Assay, and Docking Studies. ACS Omega. 2017;2(10):6585-6597. DOI: 10.1021/acsomega.7b01299. View Source

Lipophilicity and Solubility: Spirocyclic Ketal Core vs. Aromatic Analogs

The 1,4-dioxaspiro[4.5]decane core has a measured logP of approximately 1.69–1.75 and an aqueous solubility of approximately 3.39 mg/mL (23.8 mM) [1]. This moderate lipophilicity contrasts with the more lipophilic all-carbon spirocyclic analogs (e.g., spiro[5.5]undecane, predicted logP ~4–5) and with highly polar, non-spirocyclic 1,2,3-triazoles bearing free NH groups. The ketal oxygens in the dioxaspiro ring serve as hydrogen bond acceptors (HBA count = 5 for the target compound including triazole nitrogens and ketal oxygens) and contribute to a polar surface area (predicted PSA ~63–67 Ų, based on 18.46 Ų for the spiro core [1] plus ~45 Ų for the triazole ring). This balanced polarity profile, combined with the absence of hydrogen bond donors (HBD = 0), positions the target compound in a favorable property space for membrane permeability while maintaining sufficient aqueous solubility for in vitro assay compatibility—a differentiated profile compared to more lipophilic all-carbon spiro-triazole analogs or more polar N-unsubstituted triazoles.

Lipophilicity & Solubility

Supporting evidence

1,4-Dioxaspiro[4.5]decane: logP 1.69–1.75, aq. solubility ~23.8 mM (3.39 mg/mL)

Balanced physicochemical profile supports assay compatibility vs. highly lipophilic all-carbon spiro analogs

Parent spiro core data; target compound properties will shift with triazole substitution

Evidence Dimension	Lipophilicity (logP) and aqueous solubility
Target Compound Data	Predicted logP not directly measured; inherits properties of the 1,4-dioxaspiro[4.5]decane core (logP = 1.69–1.75) modified by the triazole substituent. Predicted moderate solubility based on spiro core solubility of ~23.8 mM
Comparator Or Baseline	1,4-Dioxaspiro[4.5]decane parent: logP = 1.69–1.75, solubility = 3.39 mg/mL (23.8 mM). All-carbon spiro[5.5]undecane: predicted logP ~4–5. N-unsubstituted 1H-1,2,3-triazole: logP ≈ -0.4, high aqueous solubility
Quantified Difference	Approximately 2–3 log units lower lipophilicity than all-carbon spiro analogs; approximately 2 log units higher lipophilicity than unsubstituted triazole; balanced polarity for membrane permeation
Conditions	Experimental logP measured by shake-flask or chromatographic method; solubility measured in water at 20–25°C

Why This Matters

For high-throughput screening and lead optimization, the target compound's predicted balanced physicochemical profile (moderate logP, no H-bond donors, multiple H-bond acceptors) makes it suitable for both biochemical and cell-based assays without the solubility limitations of highly lipophilic all-carbon spiro analogs or the permeability limitations of highly polar unsubstituted triazoles, reducing the risk of assay interference due to compound precipitation or non-specific binding.

• [1] Molbase. 1,4-Dioxaspiro[4.5]decane (CAS 177-10-6): logP = 1.6936, PSA = 18.46 Ų. https://qiye.molbase.cn/ View Source

Application Scenarios for 4-{1,4-dioxaspiro[4.5]decan-8-yl}-2H-1,2,3-triazole

GPCR and CNS Screening with Constrained N2-Triazoles

This compound is best deployed as a structurally novel entry in GPCR-focused screening libraries, particularly for sigma-1, cannabinoid (CB1/CB2), and serotonergic (5-HT1A) receptor targets where both spirocyclic constraint and the 2H-triazole tautomeric form have been associated with enhanced affinity and selectivity. The 1,4-dioxaspiro[4.5]decane core has yielded ligands with sub-nanomolar σ1R affinity (pKi = 9.13) and 47-fold σ1/σ2 selectivity [1], while N2-substituted 1,2,3-triazoles have demonstrated CB1 antagonist potency with IC50 < 20 nM and >1000-fold CB2 selectivity [2]. The target compound combines both structural features in a single scaffold, making it a high-priority candidate for laboratories screening against these target classes.

Agrochemical Fungicide Discovery: Spiro-Triazole vs. Triadimefon

The 1,4-dioxaspiro[4.5]decane-triazole hybrid class has established fungicidal activity exceeding the commercial standard triadimefon in in vitro mycelial growth inhibition assays across multiple phytopathogenic fungi at 30 mg/L [1][2]. The target compound, bearing a 2H-1,2,3-triazole rather than the more commonly patented 1,2,4-triazole, offers freedom-to-operate advantages and a distinct mode of action exploration opportunity. It is best applied in agricultural chemistry programs seeking novel fungicidal chemotypes with established class-level efficacy, particularly for structure-activity relationship (SAR) expansion around the spiro-triazole core and investigation of 1,2,3-triazole-specific cytochrome P450 inhibition profiles in fungal sterol biosynthesis.

Scaffold Diversification: Spirocyclic Bioisostere

The 1,4-dioxaspiro[4.5]decane moiety serves as a conformationally constrained bioisostere for cyclohexyl, piperidinyl, or tetrahydropyranyl groups commonly found in drug molecules, while the 2H-1,2,3-triazole functions as a metabolically stable amide bond bioisostere [1]. The target compound is best utilized in medicinal chemistry programs seeking to replace flexible alkyl linkers or metabolically labile amide bonds with a rigid, metabolically robust spiro-triazole scaffold. Its balanced physicochemical profile (predicted moderate logP, HBD = 0, multiple HBA sites)—inferred from the parent spiro core logP of 1.69–1.75 and solubility of ~23.8 mM [2]—supports its use in lead optimization where conformational restriction and metabolic stability are prioritized.

Chemical Probe for 2H- vs 1H-Triazole Recognition

The 2H-1,2,3-triazole tautomeric form is understudied relative to the 1H-form due to synthetic accessibility challenges. This compound, as a stable, isolable 2H-1,2,3-triazole with a spirocyclic substituent, serves as a valuable tool compound for chemical biology studies investigating tautomer-dependent differences in protein binding, hydrogen bonding patterns (the 2H-form presents a different H-bond acceptor geometry than the 1H-form), and metabolic stability [1]. The gas-phase stability advantage of ~3.5–4.5 kcal/mol for the 2H-tautomer [2] suggests that 2H-triazoles may exhibit distinct physicochemical behavior that can be probed using this compound as a representative scaffold.

Application

Selection Property

Validation Focus

GPCR/CNS Screening with Constrained N2-Triazoles

2H-triazole tautomer and spirocyclic scaffold

Receptor binding selectivity and affinity screening; tautomer-specific SAR

Agrochemical Fungicide Discovery

Spiro-triazole class fungicidal activity context

Mycelial growth inhibition assays; patent-landscape differentiation via 2H-triazole

Scaffold Diversification (Bioisostere)

Conformational rigidity and metabolic stability as bioisostere

Replacement of flexible linkers or amide bonds; pharmacokinetic profile assessment

Chemical Probe for 2H- vs 1H-Triazole Recognition

2H-triazole tautomer stability and H-bonding geometry

Tautomer-dependent protein binding and metabolic stability profiling

• [1] Franchini S, Battisti UM, Prandi A, Tait A, Borsari C, Cichero E, et al. Scouting new sigma receptor ligands: Synthesis, pharmacological evaluation and molecular modeling of 1,3-dioxolane-based structures and derivatives. Eur J Med Chem. 2016;112:1-15. DOI: 10.1016/j.ejmech.2016.01.056. PMID: 26874044. View Source
• [2] Hou DR, Alam S, Kuan TC, Ramanathan M, Lin TP, Hung MS. 1,2,3-Triazole derivatives as new cannabinoid CB1 receptor antagonists. Bioorg Med Chem Lett. 2009;19(3):790-793. DOI: 10.1016/j.bmcl.2008.12.019. View Source
• [3] Bonandi E, Christodoulou MS, Fumagalli G, Perdicchia D, Rastelli G, Passarella D. The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. Drug Discov Today. 2017;22(10):1572-1581. DOI: 10.1016/j.drudis.2017.05.014. View Source
• [4] McMillan LN, Grubbs GS II, Cooke SA. Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. J Chem Phys. 2022;157:084305. DOI: 10.1063/5.0107589. View Source